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Introduction

Sintered bauxite is a premium, high-strength ceramic proppant utilized in hydraulic fracturing

operations to ensure the sustained productivity of oil and gas wells, particularly in deep, high-

pressure reservoirs.[1] Unlike conventional frac sand, which is prone to crushing under high

closure stresses, sintered bauxite maintains its integrity, providing a durable, highly conductive

pathway for hydrocarbon flow.[1] These application notes provide a comprehensive overview of

the properties, manufacturing, and standardized testing protocols for sintered bauxite
proppants, intended for researchers, scientists, and professionals in the energy sector.

Manufacturing Process

Sintered bauxite proppants are manufactured from high-quality bauxite ore through a multi-

stage process:

Raw Material Preparation: The process begins with the crushing and grinding of bauxite ore

into a fine powder.[2] Additional materials like manganese powder and other mineralizers

may be mixed in to achieve desired properties.[2][3]

Pelletization: The powdered mixture is then pelletized, or formed into small, spherical beads,

a critical step for ensuring optimal sphericity and roundness.[3]

Sintering: The pellets are subsequently sintered at high temperatures, typically between

1300°C and 1500°C.[3] This high-temperature firing process transforms the bauxite into a
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dense, durable ceramic with high compressive strength.

Cooling and Classification: After sintering, the proppants are cooled and then screened to

classify them into specific mesh size distributions, such as 20/40, 30/50, or 40/70, to meet

the requirements of different fracturing jobs.[3]

Key Advantages of Sintered Bauxite Proppants
Exceptional Crush Resistance: Sintered bauxite exhibits superior strength and resistance to

crushing under high closure pressures, ensuring the longevity of the proppant pack and

maintaining fracture conductivity.[4][5]

High Conductivity: The high strength and uniform, spherical shape of sintered bauxite
particles create a highly permeable proppant pack, facilitating the efficient flow of oil and gas.

Thermal Stability: Bauxite proppants can withstand the high-temperature environments often

encountered in deep wells.

Chemical Inertness: They are resistant to chemical degradation from formation fluids and

fracturing chemicals.

Data Presentation: Typical Properties of Sintered
Bauxite Proppants
The following tables summarize the typical physical and performance properties of sintered

bauxite proppants based on industry standards.

Table 1: Physical Properties of Sintered Bauxite Proppants
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Property Typical Value API/ISO Test Method

Apparent Density 3.50 - 3.80 g/cm³ API STD 19C

Bulk Density 1.90 - 2.10 g/cm³ API STD 19C

Sphericity ≥ 0.9 API STD 19C

Roundness ≥ 0.9 API STD 19C

Acid Solubility < 3% API STD 19C

Turbidity < 100 FTU API STD 19C

Table 2: Crush Resistance of Sintered Bauxite Proppants (Percent Fines Generated)

Closure Stress (psi) 20/40 Mesh 30/50 Mesh

5,000 < 1% < 1%

7,500 < 2% < 2%

10,000 < 4% < 4%

12,500 < 6% < 6%

15,000 < 8% < 8%

Data presented are typical values and may vary depending on the specific product and

manufacturer.

Table 3: Long-Term Conductivity of Sintered Bauxite Proppants (md-ft)
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Closure Stress (psi) 20/40 Mesh 30/50 Mesh

2,000 > 10,000 > 8,000

4,000 > 9,000 > 7,000

6,000 > 8,000 > 6,000

8,000 > 7,000 > 5,000

10,000 > 6,000 > 4,000

Conductivity values are dependent on test conditions, including temperature and proppant

concentration.

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate sintered

bauxite proppants, based on American Petroleum Institute (API) and International

Organization for Standardization (ISO) standards.[1][6]

Crush Resistance Test (API STD 19C / ISO 13503-2)
Objective: To determine the structural integrity of the proppant under high compressive loads.

Apparatus:

Crush cell with a piston

Hydraulic press capable of applying a constant loading rate

Sieves for particle size analysis

Balance

Procedure:

A representative sample of the proppant is sieved to obtain a specific mesh size fraction.

The proppant is placed in the crush cell to a specified volume.
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A piston is placed on top of the proppant pack.

The cell is placed in a hydraulic press, and a compressive load is applied at a constant rate

(e.g., 2000 psi/min) up to the target closure stress.[7]

The load is held for a specified duration (e.g., 2 minutes).

The load is released, and the proppant sample is carefully removed from the cell.

A sieve analysis is performed on the crushed sample to separate the fines (particles smaller

than the original mesh size).

The mass of the fines is measured and expressed as a percentage of the initial sample

mass.

Long-Term Conductivity Test (API RP 19D)
Objective: To measure the permeability and conductivity of a proppant pack under simulated

reservoir conditions of closure stress and temperature.

Apparatus:

Conductivity cell with pistons and fluid inlet/outlet ports

Hydraulic press to apply closure stress

Fluid pump to flow a test fluid (e.g., 2% KCl solution) at a constant rate

Differential pressure transducer to measure pressure drop across the proppant pack

Heating system to maintain the desired test temperature

Data acquisition system

Procedure:

The proppant is placed between two core slabs (e.g., Ohio sandstone) inside the

conductivity cell to a specified concentration (e.g., 2 lbs/ft²).
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The cell is placed in a hydraulic press, and an initial closure stress is applied.

The cell is heated to the desired test temperature (e.g., 250°F for ceramic proppants).[8]

The test fluid is flowed through the proppant pack at a constant rate.

The pressure drop across the proppant pack and the flow rate are measured.

The closure stress is incrementally increased to the next level, and the measurements are

repeated.[8] This is typically held for 50 hours at each stress level.[8]

The permeability and conductivity are calculated at each stress level using Darcy's law.

Sphericity and Roundness Determination (API STD 19C)
Objective: To visually assess the shape of the proppant particles, which influences packing

efficiency and conductivity.

Apparatus:

Microscope with a magnification of 10x to 40x

Krumbein and Sloss chart for visual comparison of sphericity and roundness

Procedure:

A representative sample of the proppant is spread on a microscope slide.

Individual proppant grains are observed under the microscope.

The shape of each grain is compared to the outlines on the Krumbein and Sloss chart.

Each grain is assigned a value for sphericity and roundness based on the best visual match

on the chart (ranging from 0.1 to 0.9).

The average sphericity and roundness for a statistically significant number of grains (typically

20-25) are calculated.
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Caption: Bauxite Proppant Manufacturing Workflow
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Caption: Proppant Evaluation Experimental Workflow
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Logical Relationship: Bauxite Properties and Performance
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Caption: Relationship between Bauxite Properties and Performance

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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